Cas no 6293-65-8 (Diphenyliodanium;2,4,6-trinitrophenol)

• Product Name: Diphenyliodanium;2,4,6-trinitrophenol
• CAS No: 6293-65-8
• MF: C₁₈H₁₃IN₃O₇
• MW: 510.216196775436
• CID: 958336
• PubChem ID: 24181416
• Update Time: 2025-04-19

Diphenyliodanium;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• diphenyliodanium,2,4,6-trinitrophenol
• 2,4,6-trinitrophenol
• Diphenyliodanium
• NSC8982
• NSC-8982
• DTXSID30636250
• 6293-65-8
• diphenyliodanium;2,4,6-trinitrophenol
• Diphenyliodanium;2,4,6-trinitrophenol

• Inchi： 1S/C12H10I.C6H3N3O7/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-10H;1-2,10H/q+1;
• InChI Key： DIMWQKOJXMFPSG-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1C=CC=CC=1.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 509.98000
• Monoisotopic Mass: 509.97982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.69000
• LogP: 2.50140